Cas no 1804625-80-6 (6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol)

6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol is a fluorinated pyridine derivative with a trifluoromethoxy substituent, offering unique reactivity and stability due to its electron-withdrawing functional groups. The presence of multiple fluorine atoms enhances its lipophilicity and metabolic stability, making it valuable in pharmaceutical and agrochemical applications. The fluoromethyl and trifluoromethoxy groups contribute to its steric and electronic properties, enabling selective interactions in molecular design. This compound serves as a versatile intermediate for synthesizing bioactive molecules, particularly in the development of fluorinated heterocycles. Its structural features facilitate fine-tuning of physicochemical properties, such as solubility and binding affinity, for targeted applications in medicinal chemistry and material science.

6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol structure

1804625-80-6 structure

Product Name:6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol

CAS No:1804625-80-6

MF:C₈H₆F₅NO₂

MW:243.130759716034

CID:4828808

Update Time:2025-05-25

6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol Chemical and Physical Properties

Names and Identifiers

- 6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol
- Inchi： 1S/C8H6F5NO2/c9-2-4-1-6(10)14-7(5(4)3-15)16-8(11,12)13/h1,15H,2-3H2
- InChI Key： YEQSIFQGPRRULX-UHFFFAOYSA-N
- SMILES： FCC1C=C(N=C(C=1CO)OC(F)(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 225
XLogP3: 2.1
Topological Polar Surface Area: 42.4

6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029099584-1g	6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol	1804625-80-6	97%	1g	$1,504.90	2022-04-02

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Additional information on 6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol

6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS No. 1804625-80-6)

The compound6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol, identified by the CAS number1804625-80-6, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are known for their versatile applications in pharmaceuticals, agrochemicals, and advanced materials. The structure of this molecule is characterized by a pyridine ring substituted with fluorine atoms and trifluoromethoxy groups, which contribute to its unique chemical properties.

Recent studies have highlighted the importance of fluorinated pyridines in drug discovery and development. The presence of multiple fluorine atoms in the structure of6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol enhances its lipophilicity and stability, making it an attractive candidate for medicinal chemistry applications. Researchers have explored its potential as a lead compound in the development of novel therapeutic agents targeting various diseases, including cancer and infectious diseases.

In addition to its pharmaceutical applications, this compound has shown promise in agrochemical research. Its ability to interact with specific biological targets makes it a potential candidate for the development of new pesticides or herbicides. Recent advancements in green chemistry have also focused on improving the synthesis routes for such compounds to minimize environmental impact while maintaining high yields.

The synthesis of6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol involves a series of carefully designed reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and fluorination processes. These reactions require precise control over reaction conditions to ensure the formation of the desired product with high purity. Recent studies have optimized these synthetic pathways, reducing costs and improving efficiency.

The structural features of this compound also make it an interesting candidate for materials science applications. Its electron-withdrawing groups can influence the electronic properties of materials, potentially leading to applications in semiconductors or optoelectronic devices. Researchers are actively investigating its role in creating advanced materials with tailored properties for next-generation technologies.

In conclusion,6-Fluoro-4-(fluoromethyl)-2-(trifluoromethoxy)pyridine-3-methanol (CAS No.1804625-80-6) is a multifaceted compound with vast potential across various scientific domains. Its unique chemical structure and favorable properties make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover new insights into its capabilities, this compound is poised to play a significant role in shaping future innovations in chemistry and beyond.